1-(1-(4-Methoxyphenyl)-5-oxopyrrolidin-3-yl)-3-(4-methylpyridin-2-yl)urea

• IUPAC Name: 1-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-3-(4-methylpyridin-2-yl)urea
• InChI: InChI=1S/C18H20N4O3/c1-12-7-8-19-16(9-12)21-18(24)20-13-10-17(23)22(11-13)14-3-5-15(25-2)6-4-14/h3-9,13H,10-11H2,1-2H3,(H2,19,20,21,24)
• InChI Key: NHSGTYBUXFEPQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)NC(=O)NC2CC(=O)N(C2)C3=CC=C(C=C3)OC
• Molecular Formula: C18H20N4O3
• Molecular Weight: 340.4 g/mol
• CAS No.: 891101-01-2

Description

1-(1-(4-Methoxyphenyl)-5-oxopyrrolidin-3-yl)-3-(4-methylpyridin-2-yl)urea is a useful research compound. Its molecular formula is C18H20N4O3 and its molecular weight is 340.383. The purity is usually 95%.
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Scientific Research Applications

Urea Derivatives in Drug Design

Urea derivatives, including compounds similar to 1-(1-(4-Methoxyphenyl)-5-oxopyrrolidin-3-yl)-3-(4-methylpyridin-2-yl)urea, play a significant role in medicinal chemistry due to their unique hydrogen bonding capabilities. These properties make urea derivatives valuable for creating interactions with biological targets, leading to a wide range of bioactivities. The incorporation of urea moieties into small molecules can modulate selectivity, stability, toxicity, and pharmacokinetic profiles of lead compounds. Urea derivatives have been studied extensively as modulators of various biological targets, including kinases, NAMPT, soluble epoxide hydrolases, mTOR, proteases, gyrB/parE, and epigenetic enzymes such as HDAC, PRMT, or DOT1L. The importance of urea in drug design is underscored by its ability to enhance the medicinal properties of compounds, making it a crucial structural motif in the development of new therapeutics (Jagtap, Kondekar, Sadani, & Chern, 2017).

Urea in Hydrogen Storage and Energy Supply

Urea, and by extension its derivatives, has been identified as a potential hydrogen carrier for fuel cells, offering a new perspective on sustainable and long-term energy supply. Urea's widespread availability, low cost, and established manufacturing infrastructure make it an attractive option for rapid implementation in energy applications. Its non-toxic, stable nature allows for easy transport and storage. Urea-based systems could provide a safe and sustainable solution for hydrogen storage, leveraging the vast natural resources of urea and the existing scientific knowledge for its application as a hydrogen carrier. This approach holds promise for addressing future energy needs through the exploitation of sustainable resources, highlighting the potential of urea derivatives in energy and environmental science (Rollinson, Jones, Dupont, & Twigg, 2011).